Cas no 194804-94-9 (4-Bromo-3-chloro-2-fluorobenzoic acid)
194804-94-9 structure
Product Name:4-Bromo-3-chloro-2-fluorobenzoic acid
CAS No:194804-94-9
MF:C7H3BrClFO2
MW:253.452924013138
MDL:MFCD16622238
CID:1077391
PubChem ID:19358369
Update Time:2025-04-20
4-Bromo-3-chloro-2-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-3-chloro-2-fluorobenzoic acid
- A880178
- MFCD16622238
- 194804-94-9
- 2-FLUORO-3-CHLORO-4-BROMOBENZOIC ACID
- SCHEMBL7495208
- AKOS025290453
- CS-0098670
- Benzoic acid, 4-bromo-3-chloro-2-fluoro-
- 4-Bromo-3-chloro-2-fluoro-benzoic acid
- s10838
- 4-Bromo-3-chloro-2-fluorobenzoicacid
- SY157849
- DB-330315
- Z1269229072
- CS-16487
- EN300-180362
-
- MDL: MFCD16622238
- Inchi: 1S/C7H3BrClFO2/c8-4-2-1-3(7(11)12)6(10)5(4)9/h1-2H,(H,11,12)
- InChI Key: KPMQBAAFCDKHGV-UHFFFAOYSA-N
- SMILES: BrC1C=CC(C(=O)O)=C(C=1Cl)F
Computed Properties
- Exact Mass: 251.89890g/mol
- Monoisotopic Mass: 251.89890g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.887±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.076 g/l) (25 º C),
4-Bromo-3-chloro-2-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM280086-5g |
4-Bromo-3-chloro-2-fluorobenzoic acid |
194804-94-9 | 95% | 5g |
$561 | 2021-06-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OF330-50mg |
4-Bromo-3-chloro-2-fluorobenzoic acid |
194804-94-9 | 98+% | 50mg |
180.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OF330-200mg |
4-Bromo-3-chloro-2-fluorobenzoic acid |
194804-94-9 | 98+% | 200mg |
437.0CNY | 2021-07-15 | |
| TRC | B874648-2.5g |
4-Bromo-3-chloro-2-fluorobenzoic Acid |
194804-94-9 | 2.5g |
$ 50.00 | 2022-06-06 | ||
| TRC | B874648-5g |
4-Bromo-3-chloro-2-fluorobenzoic Acid |
194804-94-9 | 5g |
$ 65.00 | 2022-06-06 | ||
| TRC | B874648-25g |
4-Bromo-3-chloro-2-fluorobenzoic Acid |
194804-94-9 | 25g |
$ 80.00 | 2022-06-06 | ||
| Apollo Scientific | PC56867-1g |
4-Bromo-3-chloro-2-fluorobenzoic acid |
194804-94-9 | 98% | 1g |
£94.00 | 2024-05-25 | |
| Apollo Scientific | PC56867-5g |
4-Bromo-3-chloro-2-fluorobenzoic acid |
194804-94-9 | 98% | 5g |
£368.00 | 2024-05-25 | |
| Chemenu | CM280086-5g |
4-Bromo-3-chloro-2-fluorobenzoic acid |
194804-94-9 | 95% | 5g |
$561 | 2022-06-12 | |
| abcr | AB487256-250 mg |
4-Bromo-3-chloro-2-fluorobenzoic acid; . |
194804-94-9 | 250MG |
€156.40 | 2023-04-20 |
4-Bromo-3-chloro-2-fluorobenzoic acid Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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